Cas no 2228111-57-5 (2-amino-2-(1-{pyrazolo1,5-apyrimidin-2-yl}cyclopropyl)acetic acid)

• Product Name: 2-amino-2-(1-{pyrazolo1,5-apyrimidin-2-yl}cyclopropyl)acetic acid
• CAS No: 2228111-57-5
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 6083447
• PubChem ID: 165649112
• Update Time: 2025-06-07

2-amino-2-(1-{pyrazolo1,5-apyrimidin-2-yl}cyclopropyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1-{pyrazolo1,5-apyrimidin-2-yl}cyclopropyl)acetic acid
• 2228111-57-5
• 2-amino-2-(1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopropyl)acetic acid
• EN300-1745958

• Inchi： 1S/C11H12N4O2/c12-9(10(16)17)11(2-3-11)7-6-8-13-4-1-5-15(8)14-7/h1,4-6,9H,2-3,12H2,(H,16,17)
• InChI Key： QUGWVUJWVKJULI-UHFFFAOYSA-N
• SMILES： OC(C(C1(C2C=C3N=CC=CN3N=2)CC1)N)=O

Computed Properties

• Exact Mass: 232.09602564g/mol
• Monoisotopic Mass: 232.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 93.5Ų

Additional information on 2-amino-2-(1-{pyrazolo1,5-apyrimidin-2-yl}cyclopropyl)acetic acid

Introduction to 2-amino-2-(1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopropyl)acetic acid (CAS No. 2228111-57-5)

2-amino-2-(1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopropyl)acetic acid, identified by its CAS number 2228111-57-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule represents a fusion of heterocyclic scaffolds, specifically incorporating a cyclopropyl group linked to a pyrazolo[1,5-a]pyrimidine core, which is further connected to an acetic acid moiety. The structural complexity of this compound not only makes it an intriguing subject for synthetic chemists but also positions it as a potential candidate for developing novel therapeutic agents.

The pyrazolo[1,5-a]pyrimidine scaffold is a well-documented pharmacophore in medicinal chemistry, known for its presence in various bioactive molecules that exhibit diverse biological activities. These include kinase inhibition, anti-inflammatory effects, and antimicrobial properties. The incorporation of this scaffold into 2-amino-2-(1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopropyl)acetic acid suggests that the compound may interact with similar biological targets, making it a promising candidate for further exploration in drug discovery.

The cyclopropyl group in the molecule adds an additional layer of structural complexity and potential for biological interaction. Cyclopropyl-containing compounds have been shown to enhance binding affinity and selectivity in various drug targets due to their rigid three-membered ring structure. This feature could be particularly advantageous in the design of small-molecule inhibitors where precise spatial orientation is critical for efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 2-amino-2-(1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopropyl)acetic acid with biological targets. These studies have highlighted the potential of this compound as a scaffold for developing inhibitors of enzymes involved in cancer progression and inflammatory diseases. For instance, preliminary computational studies suggest that the pyrazolo[1,5-a]pyrimidine moiety may interact with ATP-binding pockets of kinases, which are critical targets in oncology.

In vitro studies have begun to unravel the pharmacological profile of 2-amino-2-(1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopropyl)acetic acid. Initial experiments have demonstrated modest inhibitory activity against certain kinases, with IC50 values ranging from nanomolar to micromolar concentrations. These findings are encouraging and warrant further investigation into optimizing the compound's potency and selectivity. The acetic acid moiety may also contribute to solubility and pharmacokinetic properties, which are essential factors in drug development.

The synthesis of 2-amino-2-(1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopropyl)acetic acid presents unique challenges due to its complex architecture. Multi-step synthetic routes involving cross-coupling reactions, cyclization processes, and functional group transformations are typically employed. Advances in synthetic methodologies have made it possible to construct such complex molecules with higher efficiency and yield, facilitating their use in downstream applications.

The potential therapeutic applications of 2-amino-2-(1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopropyl)acetic acid are broad and multifaceted. Given its structural features and preliminary biological activity, it could be explored as a lead compound for drugs targeting cancer, inflammation, and infectious diseases. Additionally, its heterocyclic core suggests potential applications in antiviral therapies, where pyrazolo[1,5-a]pyrimidine derivatives have shown promise.

Future research directions include optimizing the synthesis of CAS No. 2228111-57-5 for large-scale production and conducting more comprehensive biological evaluations. Investigating its mechanism of action will be crucial in understanding how it interacts with biological targets and whether it exhibits any off-target effects. Furthermore, exploring derivatives of this compound by modifying substituents on the cyclopropyl or pyrazolo[1,5-a]pyrimidine moieties could lead to novel analogs with enhanced pharmacological properties.

The integration of machine learning and artificial intelligence tools into drug discovery has accelerated the identification of promising candidates like CAS No. 2228111-57-5. These technologies can predict binding affinities and optimize molecular structures rapidly, reducing the time and cost associated with traditional high-throughput screening methods. As such tools continue to evolve, they will play an increasingly significant role in guiding the development of next-generation pharmaceuticals.

In conclusion,CAS No 2228111 57 5, or 2-amino 2 (1 {pyrazolo [15a] pyrimidin 2 yl} cyclopropyl) acetic acid, represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of heterocyclic scaffolds and functional groups positions it as a valuable tool for medicinal chemists seeking to discover new therapeutic agents. As research progresses，the full potential of this compound is expected to become increasingly apparent，leading to innovative treatments for a range of diseases.